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Compound of Interest

Compound Name: Undec-3-en-6-one

CAS No.: 821799-91-1

Cat. No.: B14216805

Get Quote

Executive Summary
This guide contrasts

-Ionone, the industry-standard benchmark for violet/woody odorants, with Undec-3-en-6-one, a
linear unsaturated ketone analogue.[1] The comparison highlights the critical role of molecular
cyclization in olfactory perception. While

-Ionone exhibits a characteristic floral-woody profile driven by its cyclohexene ring and
conjugated enone system, Undec-3-en-6-one serves as a linear structural probe, exhibiting a
distinct profile dominated by green, fatty, and metallic nuances typical of acyclic unsaturated
ketones.[1]

Chemical Structure & Physicochemical
Properties[2][3][4][5][6][7]
The fundamental difference lies in the topology:

-Ionone is bicyclic (effective) due to the ring, whereas Undec-3-en-6-one is acyclic.[1] This
conformational freedom vs. rigidity dictates receptor binding affinity.
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Table 1: Physicochemical Comparison
Feature -Ionone Undec-3-en-6-one

CAS Number 127-41-3
10522-37-9 (isomer generic) /

Research

IUPAC Name

(E)-4-(2,6,6-Trimethyl-2-

cyclohexen-1-yl)-3-buten-2-

one

(E)-Undec-3-en-6-one

Molecular Formula

Molecular Weight 192.30 g/mol 168.28 g/mol

Structure Type
Cyclic

-Unsaturated Ketone

Linear

-Unsaturated Ketone

LogP (Predicted) ~3.7 - 4.0 ~3.5 - 3.8

Vapor Pressure 0.006 mmHg @ 25°C
~0.08 mmHg @ 25°C (Est.)[1]

[2]

Odor Threshold Very Low (~0.4 ppb in air)
Moderate to High (Est. >10

ppb)

Olfactory Profile Analysis
-Ionone: The Cyclic Benchmark

Primary Descriptors: Violet flower, woody (cedar-like), raspberry, orris root.[1]

Mechanism: The specific "violet" character arises from the trimethylcyclohexene ring

interacting with the enone side chain. The

-isomer (double bond in the ring at C4-C5 position relative to the side chain) is sweeter and
more floral than the

-isomer.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.derpharmachemica.com/pharma-chemica/gcms-analysis-of-methanol-extract-of-alysicarpus-moniliferwhole-plant.pdf
https://scent.vn/en/pages/compound/1-undecen-3-ol-3015762
https://www.derpharmachemica.com/pharma-chemica/gcms-analysis-of-methanol-extract-of-alysicarpus-moniliferwhole-plant.pdf
https://www.derpharmachemica.com/pharma-chemica/gcms-analysis-of-methanol-extract-of-alysicarpus-moniliferwhole-plant.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14216805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substantivity: High.[3][4][5] It acts as a middle-to-base note, providing volume and radiance.

[1]

Undec-3-en-6-one: The Linear Probe
Primary Descriptors: Green, fatty, waxy, metallic, slightly fruity (pear/pineapple nuances).[1]

Mechanism: Lacking the ring, this molecule cannot trigger the specific "ionone" receptors

(OR5K1 type) in the same fashion. The linear chain with a mid-chain ketone and

unsaturation typically yields "green-metallic" or "vegetative" notes, similar to Galbanum

molecules or Undecavertol.

Substantivity: Moderate. Higher volatility due to lower molecular weight and lack of bulky ring

structure.

Structure-Odor Relationship (SAR) Diagram
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Caption: SAR comparison showing how the cyclic constraint of

-Ionone targets specific violet receptors, while the flexible linear Undec-3-en-6-one targets
general green/fatty receptors.[1]

Experimental Protocols
To objectively validate the olfactory differences, a Gas Chromatography-Olfactometry (GC-O)

workflow is recommended.[1] This allows for the separation of the molecules from a mixture
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and simultaneous chemical and sensory detection.

Protocol: GC-O Comparative Evaluation
Objective: Determine the odor detection threshold and quality of Undec-3-en-6-one vs.

-Ionone in a controlled matrix.

Materials:

GC System: Agilent 7890B or equivalent with FID and Olfactory Port (ODP).

Column: DB-Wax (Polar) and DB-5 (Non-polar) for retention index verification.[1]

Panel: 3-5 trained odor assessors.[1]

Workflow Steps:

Sample Preparation: Prepare 1% dilutions of both analytes in Ethanol (HPLC Grade).

Injection: Inject 1

L splitless at 250°C.

Separation:

Oven Program: 50°C (2 min)

10°C/min

240°C (5 min).

The effluent is split 1:1 between the FID (Flame Ionization Detector) and the Sniffing Port.

Data Recording:

Fid Signal: Records retention time and peak area.

Olfactorygram: Assessors record the start, stop, intensity (0-5 scale), and descriptor of the

odor event.[1]
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AEDA (Aroma Extract Dilution Analysis): Stepwise dilution (1:2, 1:4, etc.) to determine the

Flavor Dilution (FD) Factor, correlating to potency.

Experimental Workflow Diagram
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Caption: GC-O workflow for simultaneous chemical quantification and sensory evaluation of the

two analytes.
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Synthesis & Stability Considerations
-Ionone[1][7][9]

Synthesis: Produced via the Pseudoionone route. Citral is condensed with acetone to form

Pseudoionone (linear), which is then cyclized using an acid catalyst (e.g., Phosphoric acid).

[1] The cyclization is the key step creating the violet odor.

Stability: Susceptible to oxidation. Over time, it can discolor and develop "sour" off-notes if

not stabilized with antioxidants (e.g., BHT).[1]

Undec-3-en-6-one
Synthesis: Can be synthesized via Grignard reaction or Aldol condensation variants targeting

the specific chain length. For example, reacting a C4 aldehyde with a C7 ketone precursor,

though specific isomer control requires catalytic directing.[1]

Stability: As a linear enone, it is prone to polymerization or oxidation at the double bond, but

generally lacks the specific discoloration issues associated with the conjugated ring system

of ionones.[1]

Conclusion
For researchers developing novel fragrances or studying olfaction:

-Ionone remains the irreplaceable standard for violet/woody profiles due to its bicyclic shape
matching specific receptor clefts.

Undec-3-en-6-one acts as a negative control or a green/fatty modifier.[1] It demonstrates

that merely having the same functional groups (alkene, ketone) without the ring constraint

results in a completely different, often "vegetative," odor profile.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. derpharmachemica.com [derpharmachemica.com]

2. scent.vn [scent.vn]

3. 6-undecanone, 927-49-1 [thegoodscentscompany.com]

4. beta-Ionylideneacetaldehyde|CAS 3917-41-7|RUO [benchchem.com]

5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

6. Undec-3-en-2-one | C11H20O | CID 114577 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. (E)-undec-6-en-5-one | C11H20O | CID 10986663 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Olfactory Guide: Undec-3-en-6-one vs. -
Ionone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14216805/docs#comparative-olfactory-guide-undec-
3-en-6-one-vs-ionone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.derpharmachemica.com/pharma-chemica/gcms-analysis-of-methanol-extract-of-alysicarpus-moniliferwhole-plant.pdf
https://www.benchchem.com/product/b141014
https://pubchem.ncbi.nlm.nih.gov/compound/114577
https://pubchem.ncbi.nlm.nih.gov/compound/E_-undec-6-en-5-one
https://www.derpharmachemica.com/pharma-chemica/gcms-analysis-of-methanol-extract-of-alysicarpus-moniliferwhole-plant.pdf
https://www.benchchem.com/product/b14216805?utm_src=pdf-custom-synthesis#bc-rfq
https://www.derpharmachemica.com/pharma-chemica/gcms-analysis-of-methanol-extract-of-alysicarpus-moniliferwhole-plant.pdf
https://scent.vn/en/pages/compound/1-undecen-3-ol-3015762
http://www.thegoodscentscompany.com/data/rw1108661.html
https://www.benchchem.com/product/b141014
https://pdfs.semanticscholar.org/f504/e35de5d2ccab304324694292e172e4891f3c.pdf?skipShowableCheck=true
https://pubchem.ncbi.nlm.nih.gov/compound/114577
https://pubchem.ncbi.nlm.nih.gov/compound/E_-undec-6-en-5-one
https://www.benchchem.com/product/b14216805/docs#comparative-olfactory-guide-undec-3-en-6-one-vs-ionone-1
https://www.benchchem.com/product/b14216805/docs#comparative-olfactory-guide-undec-3-en-6-one-vs-ionone-1
https://www.benchchem.com/product/b14216805/docs#comparative-olfactory-guide-undec-3-en-6-one-vs-ionone-1
https://www.benchchem.com/product/b14216805/docs#comparative-olfactory-guide-undec-3-en-6-one-vs-ionone-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14216805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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